Cas no 1999916-24-3 (tert-butyl N-{1-[1-(hydroxymethyl)cyclopropyl]ethyl}carbamate)

• Product Name: tert-butyl N-{1-[1-(hydroxymethyl)cyclopropyl]ethyl}carbamate
• CAS No: 1999916-24-3
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5966389
• PubChem ID: 155971332
• Update Time: 2025-10-28

tert-butyl N-{1-[1-(hydroxymethyl)cyclopropyl]ethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-[1-(hydroxymethyl)cyclopropyl]ethyl}carbamate
• Carbamic acid, N-[1-[1-(hydroxymethyl)cyclopropyl]ethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-{1-[1-(hydroxymethyl)cyclopropyl]ethyl}carbamate
• EN300-2088034
• 1999916-24-3

• Inchi： 1S/C11H21NO3/c1-8(11(7-13)5-6-11)12-9(14)15-10(2,3)4/h8,13H,5-7H2,1-4H3,(H,12,14)
• InChI Key： QFSLBIHRHAQJNT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C1(CO)CC1)C

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 320.1±15.0 °C(Predicted)
• pka: 12.54±0.46(Predicted)

Additional information on tert-butyl N-{1-[1-(hydroxymethyl)cyclopropyl]ethyl}carbamate

Comprehensive Overview of tert-butyl N-{1-[1-(hydroxymethyl)cyclopropyl]ethyl}carbamate (CAS No. 1999916-24-3)

The compound tert-butyl N-{1-[1-(hydroxymethyl)cyclopropyl]ethyl}carbamate (CAS No. 1999916-24-3) is a specialized carbamate derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the cyclopropyl ring and hydroxymethyl group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule inhibitors and protease-targeting therapeutics.

In recent years, the demand for cyclopropane-containing compounds like tert-butyl N-{1-[1-(hydroxymethyl)cyclopropyl]ethyl}carbamate has surged due to their role in modulating metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and personalized therapeutics, where tailored molecular structures are critical. The compound’s tert-butyl carbamate moiety also enhances its utility in peptide synthesis, a hot topic in bioconjugation and antibody-drug conjugate (ADC) development.

From a synthetic chemistry perspective, CAS No. 1999916-24-3 exemplifies the strategic use of protecting groups in multi-step organic reactions. The hydroxymethyl functionality allows for further derivatization, enabling researchers to explore structure-activity relationships (SAR) in drug design. This is particularly relevant given the rise of AI-driven molecular modeling, where chemists seek novel scaffolds to optimize binding affinity and selectivity.

Environmental and green chemistry considerations are also shaping the discourse around compounds like tert-butyl N-{1-[1-(hydroxymethyl)cyclopropyl]ethyl}carbamate. Innovations in catalytic cyclopropanation and solvent-free synthesis are reducing the ecological footprint of such intermediates. These advancements resonate with the broader push for sustainable pharmaceutical manufacturing, a key concern for regulatory bodies and industry stakeholders.

The compound’s relevance extends to neurological research, where cyclopropyl analogs are investigated for their potential to cross the blood-brain barrier (BBB). This ties into trending searches on neurodegenerative disease therapeutics and CNS drug delivery. Additionally, its carbamate linkage is of interest in prodrug design, a strategy frequently discussed in forums on drug metabolism and controlled release.

Analytical challenges associated with CAS No. 1999916-24-3, such as chiral separation and stereochemical purity, are frequently addressed in chromatography-focused communities. The compound’s stereogenic center underscores the importance of enantioselective synthesis, a topic dominating discussions in asymmetric catalysis circles.

In summary, tert-butyl N-{1-[1-(hydroxymethyl)cyclopropyl]ethyl}carbamate represents a versatile building block at the intersection of medicinal chemistry, process optimization, and sustainable science. Its applications span from high-throughput screening to material science, reflecting the compound’s adaptability to evolving research paradigms.